2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine

• IUPAC Name: 1,2-bis(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H24N8O/c27-16(24-11-13-26(14-12-24)18-21-5-2-6-22-18)15-23-7-9-25(10-8-23)17-19-3-1-4-20-17/h1-6H,7-15H2
• InChI Key: UUYPSUXHXLSGEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)N2CCN(CC2)C3=NC=CC=N3)C4=NC=CC=N4
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol

Description

2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine, also known as ODQ, is a widely used chemical compound in scientific research. ODQ is a potent inhibitor of soluble guanylyl cyclase (sGC), an enzyme responsible for the production of cyclic guanosine monophosphate (cGMP). ODQ has been extensively studied for its biochemical and physiological effects, as well as its potential therapeutic applications.

Mechanism of Action

2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine inhibits sGC by binding to the heme group of the enzyme, preventing the conversion of GTP to cGMP. This inhibition leads to a decrease in cGMP levels, which can have downstream effects on cellular signaling pathways. 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been shown to be a selective inhibitor of sGC, with little to no effect on other enzymes involved in cGMP signaling.
Biochemical and Physiological Effects
2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been shown to have a wide range of biochemical and physiological effects. In cardiovascular function, 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been shown to inhibit vasodilation and decrease blood pressure. Inflammation studies have shown that 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine can inhibit the production of inflammatory cytokines and reduce oxidative stress. In neuronal signaling, 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been shown to modulate synaptic plasticity and affect learning and memory.

Advantages and Limitations for Lab Experiments

2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has several advantages for use in laboratory experiments. It is a highly potent and selective inhibitor of sGC, making it a valuable tool for investigating the role of cGMP signaling in various physiological processes. 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine is also readily available and can be synthesized in high yield and purity. However, 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine. One area of interest is the development of new therapeutic applications for 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine, particularly in the treatment of cardiovascular disease and inflammation. Additionally, further investigation into the mechanisms of 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine's effects on neuronal signaling could lead to new insights into the treatment of neurological disorders. Finally, continued research into the biochemical and physiological effects of 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine could lead to a better understanding of the role of cGMP signaling in various physiological processes.

Scientific Research Applications

2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been used in numerous scientific studies to investigate the role of sGC and cGMP signaling in various physiological processes. 2,2'-[(1-oxo-1,2-ethanediyl)di-4,1-piperazinediyl]dipyrimidine has been shown to inhibit sGC activity in vitro and in vivo, leading to a decrease in cGMP levels. This inhibition has been used to study the effects of cGMP signaling in cardiovascular function, inflammation, and neuronal signaling.